N-(2,4-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C16H26N2O2/c1-17-9-7-14(8-10-17)18(2)12-13-5-6-15(19-3)11-16(13)20-4/h5-6,11,14H,7-10,12H2,1-4H3
• InChI Key: MUIFMSUKSBLACZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

N-(2,4-dimethoxybenzyl)-N,1-dimethyl-4-piperidinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DMMDA-2 and belongs to the class of psychoactive compounds known as phenethylamines. The chemical structure of DMMDA-2 includes a piperidine ring, which is a common structural feature of many psychoactive compounds.

Mechanism of Action

DMMDA-2 is believed to exert its therapeutic effects by binding to specific receptors in the brain, including the 5-HT2A receptor. This receptor is known to play a role in the regulation of mood, cognition, and perception. By binding to this receptor, DMMDA-2 is thought to modulate the activity of certain neurotransmitters, leading to its therapeutic effects.
Biochemical and Physiological Effects
DMMDA-2 has been shown to have several biochemical and physiological effects, including increased levels of serotonin, dopamine, and norepinephrine. These neurotransmitters are known to play a role in mood regulation, and their increased levels may contribute to the compound's antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of DMMDA-2 in lab experiments is its potential therapeutic applications, which make it an interesting compound to study. However, one limitation is that it is a psychoactive compound, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on DMMDA-2. One area of interest is its potential as an antidepressant, and further studies could investigate its efficacy in treating depression. Additionally, the compound's mechanism of action could be further elucidated to better understand how it exerts its therapeutic effects. Finally, the compound's potential for abuse and addiction could also be studied to better understand its safety profile.

Synthesis Methods

The synthesis of DMMDA-2 involves the reaction of 2,4-dimethoxybenzaldehyde with N,N-dimethyl-4-piperidone in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

DMMDA-2 has been the subject of several scientific studies due to its potential therapeutic applications. One such study investigated the compound's potential as an antidepressant. The study found that DMMDA-2 was able to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine, which are known to play a role in depression.